Cas no 2306-22-1 (DL-Citramalic Acid)

• Product Name: DL-Citramalic Acid
• CAS No: 2306-22-1
• MF: C₅H₆O₅
• MW: 146.098142147064
• CID: 1413039
• PubChem ID: 5460281
• Update Time: 2025-11-06

DL-Citramalic Acid Chemical and Physical Properties

Names and Identifiers

• Potassium Citramalate
• ()-Potassium citramalate
• 2-hydroxy-2-methylbutanedioic acid
• Potassium citramalate;
• (b)-2-Methylmalate
• (R,S)-beta-Methylmalic acid
• 2-Deoxy-3-C-methyltetrarate
• CS-0231763
• Z1255442426
• 2-hydroxy-2-methyl-(b)-Butanedioic acid
• (+/-)-2-METHYLMALIC ACID
• AT23394
• NS00014571
• EINECS 209-901-5
• (R,S)-beta-Methylmalate
• 2-Deoxy-3-C-methyltetraric acid
• (RS)-citramalic acid
• 2-methyl-(b)-Malate
• 2-Hydroxy-2-methylbutane-1,4-dioic acid
• (R,S)-(b)-Citramalate
• Malic acid, 2-methyl-
• (+/-)-CITRAMALIC ACID
• Q27098121
• (b)-Citramalate
• NSC80648
• 2-Hydroxy-2-methylsuccinic acid
• (R,S)-(b)-Citramalic acid
• (+/-)-.ALPHA.-METHYLMALIC ACID
• 2-Methylmalic acid
• (+/-)-Citramalic acid sodium salt
• CITRAMALIC ACID [MI]
• Citramalic acid
• DL-Citramalate
• C00815
• 2-Hydroxy-2-methyl-butanedioate
• 2-methyl-(b)-Malic acid
• UNII-FGC721P65H
• AKOS024319127
• CHEBI:15584
• alpha-Hydroxypyrotartaric acid
• butanedioic acid, 2-hydroxy-2-methyl-
• NSC-80648
• EN300-109891
• 597-44-4
• (+/-)-Citramalic acid dipotassium salt
• (b)-Citramalic acid
• (r,s)-b-methylmalic acid
• citramalate
• (1)-2-Hydroxy-2-methylsuccinic acid
• 2-Hydroxy-2-methyl-butanedioic acid
• 2-Hydroxy-2-methylsuccinicacid
• DTXSID40862265
• CITRAMALIC ACID, (+/-)-
• 2306-22-1
• DS-013391
• (+-)-2-hydroxy-2-methylsuccinic acid
• 20C88B9D-45B9-4A5D-B2F1-B824903784F3
• 2-hydroxy-2-methyl-(b)-Butanedioate
• DL-Citramalic acid
• 102601-31-0
• SCHEMBL61203
• (R,S)-b-Methylmalate
• (b)-2-Methylmalic acid
• DB-057850
• NSC 80648
• FGC721P65H
• DL-Citramalic Acid

• Inchi： 1S/C5H8O5/c1-5(10,4(8)9)2-3(6)7/h10H,2H2,1H3,(H,6,7)(H,8,9)/p-2/t5-/m1/s1
• InChI Key： XFTRTWQBIOMVPK-RXMQYKEDSA-L
• SMILES： O[C@](C(=O)[O-])(C)CC(=O)[O-]

Computed Properties

• Exact Mass: 223.94900
• Monoisotopic Mass: 146.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.49000
• LogP: -3.37270
• Merck: 13,2347

DL-Citramalic Acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids

Additional information on DL-Citramalic Acid

DL-Citramalic Acid (CAS No. 2306-22-1): A Comprehensive Overview

DL-Citramalic Acid, a compound with the chemical formula C₆H₁₀O₅, is a significant intermediate in the field of organic synthesis and pharmaceutical applications. Its CAS number, 2306-22-1, uniquely identifies it in the scientific community. This compound is widely recognized for its role in the synthesis of various pharmaceuticals and its potential applications in biochemical research. The versatility of DL-Citramalic Acid makes it a subject of extensive study and interest among researchers.

The structure of DL-Citramalic Acid consists of a malonic acid moiety with an additional hydroxyl group on one of its carbon atoms. This structural feature contributes to its reactivity and makes it a valuable building block in organic synthesis. The compound exists as a racemic mixture, meaning it contains equal amounts of both enantiomers (DL-form), which can influence its pharmacological properties and applications.

In recent years, DL-Citramalic Acid has garnered attention for its potential in the development of novel therapeutic agents. Researchers have been exploring its role in synthesizing compounds that exhibit anti-inflammatory, antioxidant, and antimicrobial properties. For instance, studies have shown that derivatives of DL-Citramalic Acid can inhibit the activity of certain enzymes involved in inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases.

One of the most intriguing aspects of DL-Citramalic Acid is its application in metabolic research. The compound has been found to influence key metabolic pathways, particularly those involved in energy metabolism and gluconeogenesis. Recent studies have demonstrated that DL-Citramalic Acid can modulate the activity of mitochondrial enzymes, potentially leading to new strategies for managing metabolic disorders such as diabetes and obesity.

The pharmaceutical industry has also been keen on exploring the therapeutic potential of DL-Citramalic Acid. Its ability to act as a precursor for more complex molecules has made it valuable in drug discovery programs. Researchers are investigating its role in synthesizing compounds that target specific biological pathways, with the aim of developing treatments for neurological disorders, cardiovascular diseases, and cancer.

The synthesis of DL-Citramalic Acid is another area where advancements have been made. Modern synthetic methods have improved the efficiency and yield of producing this compound, making it more accessible for research and industrial applications. These methods often involve catalytic processes that minimize byproduct formation, ensuring a higher purity of the final product.

In conclusion, DL-Citramalic Acid (CAS No. 2306-22-1) is a multifaceted compound with significant implications in pharmaceuticals and biochemical research. Its unique structure and reactivity make it a valuable intermediate in organic synthesis, while its potential therapeutic applications continue to be explored by researchers worldwide. As our understanding of its properties and mechanisms improves, we can expect to see even more innovative uses emerge from this versatile compound.